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For Researchers, Scientists, and Drug Development Professionals

Introduction
Flufenacet is a widely used oxyacetamide herbicide, valued for its efficacy in controlling annual

grasses and some broadleaf weeds in various crops. Understanding the environmental fate

and metabolic profile of this herbicide is crucial for assessing its overall impact. A primary

metabolite of flufenacet formed in the environment is flufenacet oxalate, also known as

flufenacet OA or FOE oxalate. This technical guide provides an in-depth overview of flufenacet
oxalate, focusing on its formation, environmental persistence, analytical determination, and

toxicological profile. The information is presented to support research, environmental risk

assessment, and further studies into the behavior of this significant metabolite.

Chemical and Physical Properties
Flufenacet oxalate is a monocarboxylic acid resulting from the metabolism of the parent

herbicide, flufenacet.[1]
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Property Value Source

IUPAC Name
2-(4-fluoro-N-propan-2-

ylanilino)-2-oxoacetic acid
[1]

CAS Number 201668-31-7 [2]

Molecular Formula C₁₁H₁₂FNO₃ [1]

Molecular Weight 225.22 g/mol [1]

Chemical Class Pesticide degradation product [1]

Metabolic Formation of Flufenacet Oxalate
Flufenacet undergoes degradation in the environment, primarily through microbial action in soil

and water. The formation of flufenacet oxalate is a key step in this degradation pathway. The

primary mechanism involves the cleavage of the ether linkage in the flufenacet molecule.[3]

While the specific enzymatic reactions in soil microorganisms are not fully elucidated in the

available literature, the overall transformation is a critical aspect of flufenacet's environmental

fate.

Figure 1. Metabolic pathway of Flufenacet to Flufenacet Oxalate.

Environmental Fate and Persistence
Flufenacet oxalate is recognized as a major metabolite of flufenacet in soil.[2] The persistence

and concentration of this metabolite are influenced by various environmental factors, including

soil type, temperature, moisture, and microbial activity.

Quantitative Data on Formation and Degradation
The following tables summarize the available quantitative data on the formation of flufenacet
oxalate and the degradation of the parent compound, flufenacet, which influences the

availability of the precursor for oxalate formation.
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Soil Type
Maximum Occurrence of
Flufenacet Oxalate (% of
Applied Radioactivity)

Study Reference

Not Specified 26.5% [4]

Sandy Loam (Fresno, CA) 13.0% (at 46 days)

Sandy Loam (Chualar, CA)
Not specified as maximum, but

detected

Environmental
Matrix

Condition
Half-life (DT₅₀) of
Flufenacet (days)

Study Reference(s)

Aerobic Soil Laboratory 7.4 - 32.2 [4]

Aerobic Soil Field 23.1 - 63.6 [3]

Anaerobic Soil Laboratory Stable [3]

Aerobic Aquatic Laboratory 18 - 77 [3]

Anaerobic Aquatic Laboratory 492 [3]

Note: The half-life of flufenacet oxalate itself is a critical parameter for its environmental risk

assessment. A kinetic evaluation for the degradation of flufenacet oxalate under aerobic soil

conditions has been conducted for regulatory purposes, though specific half-life values are not

detailed in the readily available public literature.[5]

Experimental Protocols
The determination of flufenacet oxalate in environmental and agricultural samples is

predominantly achieved using Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS). This technique offers the high sensitivity and selectivity required for detecting and

quantifying this metabolite at trace levels.

Analytical Method for Water Samples
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An established method for the analysis of flufenacet and its metabolites, including the oxalate,

in groundwater has been documented by the U.S. Environmental Protection Agency.[6]

1. Sample Preparation and Extraction:

Sample Collection: Collect water samples in appropriate containers and store under

refrigerated conditions.

Solid-Phase Extraction (SPE):

Acidify a 50 mL water sample.

Pass the sample through a C18 SPE column.

Elute the analytes with methanol.

Concentrate the eluate using a gentle stream of nitrogen.

Reconstitute the sample in a solution of 0.1% formic acid.

Filter the extract through a ≤0.45 µm syringe filter prior to analysis.

2. LC-MS/MS Analysis:

Liquid Chromatography:

Column: Inertsil ODS-2 (50 x 2 mm, 5 µm) or equivalent reversed-phase C18 column.

Mobile Phase: A gradient of 0.1% formic acid in water and acetonitrile.

Injection Volume: 20-50 µL.

Mass Spectrometry:

Ionization: Electrospray Ionization (ESI) in negative ion mode for flufenacet oxalate.

Detection: Multiple Reaction Monitoring (MRM) using a triple quadrupole mass

spectrometer.
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MRM Transitions: Specific precursor and product ion transitions for flufenacet oxalate
must be optimized for the instrument in use. While specific values are instrument-

dependent, a common approach is to monitor the transition of the deprotonated molecule

[M-H]⁻ to characteristic fragment ions.

Figure 2. Experimental workflow for the analysis of Flufenacet Oxalate in water.

Analytical Method for Agricultural Products
A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by

LC-MS/MS is suitable for the determination of flufenacet and its metabolites in agricultural

matrices like corn.[7]

1. Sample Preparation and Extraction:

Extraction: Extract homogenized samples with methanol.

Purification: Clean up the crude extract using a combination of Bond Elut C18 and InertSep

GC/PSA cartridges.

2. LC-MS/MS Analysis:

The LC-MS/MS conditions are similar to those used for water analysis, with potential

modifications to the mobile phase gradient to optimize separation from matrix components.

The average recoveries for flufenacet oxalate in various agricultural products (wheat,

soybean, potato, tomato) have been reported to be in the range of 70.6–97.0%.[8]

Toxicological Profile and Signaling Pathways
The toxicological profile of flufenacet oxalate is an area of active research and regulatory

evaluation. It is generally considered to be moderately toxic.[9]

Acute Toxicity
Aggregated GHS information indicates that flufenacet oxalate is toxic if swallowed and may

cause an allergic skin reaction.[1]

Signaling Pathways
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There is limited publicly available information specifically detailing the signaling pathways

affected by flufenacet oxalate. However, studies on the parent compound, flufenacet, provide

some insights into potential mechanisms of toxicity that may be relevant for its metabolites.

Research on flufenacet has indicated that it can induce developmental toxicity in zebrafish,

which is mediated by apoptosis and alters the Mapk and PI3K/Akt signal transduction

pathways.[10] Furthermore, flufenacet has been identified as a potential endocrine disruptor,

impacting thyroid-stimulating hormones.[11] It is plausible that flufenacet oxalate could share

some of these toxicological properties, but further research is needed to confirm this.

Figure 3. Known and potential toxicological pathways.

Conclusion
Flufenacet oxalate is a key metabolite in the environmental degradation of the herbicide

flufenacet. Its formation, persistence, and potential toxicity are important considerations for a

comprehensive environmental risk assessment. This technical guide summarizes the current

knowledge on flufenacet oxalate, providing quantitative data, detailed experimental protocols

for its analysis, and an overview of its toxicological profile. Further research is warranted to

determine the specific degradation kinetics of flufenacet oxalate in various environmental

compartments and to elucidate its precise mechanisms of toxicity, including its effects on

cellular signaling pathways. This information will be invaluable for regulatory agencies,

environmental scientists, and the agrochemical industry in ensuring the safe and responsible

use of flufenacet-based herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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